Cas no 1378830-84-2 (2-chloro-4-nitro-1,3-benzoxazole)

• Product Name: 2-chloro-4-nitro-1,3-benzoxazole
• CAS No: 1378830-84-2
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• MDL: MFCD17169238
• CID: 1091392
• PubChem ID: 21999820
• Update Time: 2025-06-08

2-chloro-4-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrobenzo[d]oxazole
• 2-chloro-4-nitro-1,3-benzoxazole
• MFCD17169238
• 2-Chloro-4-nitrobenzoxazole
• SY130042
• CS-0445748
• AKOS022178207
• 1378830-84-2
• SCHEMBL7908892
• AC4049
• EN300-101667
• A927735

• MDL： MFCD17169238
• Inchi： 1S/C7H3ClN2O3/c8-7-9-6-4(10(11)12)2-1-3-5(6)13-7/h1-3H
• InChI Key： JQADUQJCCASNNB-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.9832197g/mol
• Monoisotopic Mass: 197.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

2-chloro-4-nitro-1,3-benzoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-chloro-4-nitro-1,3-benzoxazole

Comprehensive Overview of 2-Chloro-4-nitro-1,3-benzoxazole (CAS No. 1378830-84-2)

2-Chloro-4-nitro-1,3-benzoxazole (CAS No. 1378830-84-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzoxazole family, a class of organic compounds known for their diverse biological activities and applications in material science. The presence of both chloro and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-chloro-4-nitro-1,3-benzoxazole has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for antimicrobial agents and anticancer compounds. The compound's unique structure allows for facile modifications, enabling the synthesis of derivatives with tailored properties. This aligns with the growing trend in precision medicine and targeted therapy, where customized molecular designs are crucial.

The synthesis of 2-chloro-4-nitro-1,3-benzoxazole typically involves the nitration of 2-chlorobenzoxazole, followed by purification steps to achieve high yields and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications. The compound's stability under various conditions makes it a reliable candidate for industrial-scale production.

One of the most frequently searched questions related to 2-chloro-4-nitro-1,3-benzoxazole is its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This reflects the broader concern among researchers and manufacturers about chemical safety and sustainable practices in the industry.

Another area of interest is the compound's potential in green chemistry. With increasing emphasis on environmentally friendly synthesis, researchers are exploring catalytic methods and solvent-free reactions to produce 2-chloro-4-nitro-1,3-benzoxazole with minimal waste. This aligns with the global push toward sustainable development goals (SDGs) and the reduction of carbon footprints in chemical manufacturing.

In the context of intellectual property, several patents have been filed for derivatives of 2-chloro-4-nitro-1,3-benzoxazole, highlighting its commercial viability. Companies are investing in R&D to explore its applications in crop protection and veterinary medicine, addressing the rising demand for innovative solutions in these sectors. This trend is driven by the need for high-efficiency and low-toxicity alternatives to existing products.

From a market perspective, the global supply chain for 2-chloro-4-nitro-1,3-benzoxazole is robust, with key manufacturers located in Asia, Europe, and North America. The compound is available in various grades, including research-grade and industrial-grade, catering to different end-user requirements. Pricing trends indicate steady growth, fueled by its expanding applications and limited competition in niche markets.

In conclusion, 2-chloro-4-nitro-1,3-benzoxazole (CAS No. 1378830-84-2) is a versatile compound with significant potential in multiple industries. Its unique chemical properties, coupled with ongoing research into its applications, position it as a key player in the future of specialty chemicals. As the scientific community continues to uncover its capabilities, this compound is likely to remain a focal point of innovation and development.